Cas no 920978-91-2 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 1-(phenylmethyl)-, ethyl ester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 1-(phenylmethyl)-, ethyl ester
• CAS No: 920978-91-2
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 835290
• PubChem ID: 44608257
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 1-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 1-(phenylmethyl)-, ethyl ester
• ETHYL 1-(PHENYLMETHYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLATE
• Ethyl 1-benzyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid,1-(phenylmethyl)-,ethyl ester
• ZKVPEDWPRKVJNX-UHFFFAOYSA-N
• 920978-91-2
• SCHEMBL833455
• ethyl 1-benzylpyrrolo[2,3-b]pyridine-2-carboxylate

• Inchi： 1S/C17H16N2O2/c1-2-21-17(20)15-11-14-9-6-10-18-16(14)19(15)12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3
• InChI Key： ZKVPEDWPRKVJNX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2=CC=CN=C2N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.1Ų